molecular formula C21H23N9 B10837201 N-ethyl-6-[1-(6-piperazin-1-ylpyridin-2-yl)pyrazolo[4,3-c]pyridin-6-yl]pyrazin-2-amine

N-ethyl-6-[1-(6-piperazin-1-ylpyridin-2-yl)pyrazolo[4,3-c]pyridin-6-yl]pyrazin-2-amine

Cat. No.: B10837201
M. Wt: 401.5 g/mol
InChI Key: XXIAOEADCPRWAT-UHFFFAOYSA-N
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Preparation Methods

The synthesis of US9434725, 285 involves several steps, starting with the preparation of the 5-azaindazole core. This core is then functionalized through a series of reactions to introduce various substituents. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial production methods for this compound often involve large-scale synthesis using batch or continuous flow reactors. These methods are optimized to maximize yield and minimize the production of by-products. The final product is usually purified using techniques such as crystallization, chromatography, or recrystallization .

Chemical Reactions Analysis

US9434725, 285 undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. .

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may produce alcohols or amines .

Scientific Research Applications

US9434725, 285 has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of US9434725, 285 involves its interaction with specific molecular targets, particularly kinases. Kinases are enzymes that play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting these enzymes, US9434725, 285 can modulate these processes and exert its therapeutic effects .

Comparison with Similar Compounds

US9434725, 285 is unique in its structure and mechanism of action compared to other similar compounds. Some similar compounds include:

The uniqueness of US9434725, 285 lies in its specific 5-azaindazole core and the particular substituents that enhance its activity and selectivity as a kinase inhibitor .

Properties

Molecular Formula

C21H23N9

Molecular Weight

401.5 g/mol

IUPAC Name

N-ethyl-6-[1-(6-piperazin-1-ylpyridin-2-yl)pyrazolo[4,3-c]pyridin-6-yl]pyrazin-2-amine

InChI

InChI=1S/C21H23N9/c1-2-24-19-14-23-13-17(27-19)16-10-18-15(11-25-16)12-26-30(18)21-5-3-4-20(28-21)29-8-6-22-7-9-29/h3-5,10-14,22H,2,6-9H2,1H3,(H,24,27)

InChI Key

XXIAOEADCPRWAT-UHFFFAOYSA-N

Canonical SMILES

CCNC1=NC(=CN=C1)C2=NC=C3C=NN(C3=C2)C4=NC(=CC=C4)N5CCNCC5

Origin of Product

United States

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